Cas no 1352398-60-7 (6,8-difluoro-3,4-dihydro-2H-isoquinolin-1-one)

• Product Name: 6,8-difluoro-3,4-dihydro-2H-isoquinolin-1-one
• CAS No: 1352398-60-7
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 6222782
• PubChem ID: 66742624
• Update Time: 2025-07-22

6,8-difluoro-3,4-dihydro-2H-isoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• SS-5260
• starbld0012152
• 6,8-difluoro-3,4-dihydro-2H-isoquinolin-1-one
• 6,8-difluoro-1,2,3,4-tetrahydroisoquinolin-1-one
• SCHEMBL609771
• AT16318
• 1352398-60-7
• AKOS022534705
• DEXCEHXNZXFSQM-UHFFFAOYSA-N
• 6,8-difluoro-3,4-dihydroisoquinolin-1(2H)-one

• Inchi： 1S/C9H7F2NO/c10-6-3-5-1-2-12-9(13)8(5)7(11)4-6/h3-4H,1-2H2,(H,12,13)
• InChI Key： DEXCEHXNZXFSQM-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1C(NCC2)=O)F

Computed Properties

• Exact Mass: 183.04957017g/mol
• Monoisotopic Mass: 183.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 6,8-difluoro-3,4-dihydro-2H-isoquinolin-1-one

Introduction to 6,8-difluoro-3,4-dihydro-2H-isoquinolin-1-one (CAS No. 1352398-60-7)

6,8-difluoro-3,4-dihydro-2H-isoquinolin-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1352398-60-7, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline class, a structurally diverse family of molecules known for their broad biological activities and potential therapeutic applications. The presence of fluorine atoms at the 6 and 8 positions introduces unique electronic and steric properties, making this derivative a subject of intense interest for researchers exploring novel pharmacophores.

The isoquinoline scaffold is a privileged structure in drug discovery, with numerous examples of bioactive molecules derived from it. The 6,8-difluoro-3,4-dihydro-2H-isoquinolin-1-one structure combines the inherent bioactivity of isoquinolines with the modulating effects of fluorine substitution. Fluorine atoms are well-known for their ability to enhance metabolic stability, binding affinity, and lipophilicity in drug molecules. In this context, the fluorinated derivative represents a promising candidate for further development in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets. The 6,8-difluoro-3,4-dihydro-2H-isoquinolin-1-one scaffold has been investigated for its potential interactions with enzymes and receptors involved in various disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are key targets in oncology and inflammatory diseases.

The synthesis of 6,8-difluoro-3,4-dihydro-2H-isoquinolin-1-one involves multi-step organic transformations, including cyclization and fluorination reactions. The introduction of fluorine atoms at specific positions requires precise control over reaction conditions to achieve high selectivity and yield. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and photoredox catalysis, have been employed to streamline the synthesis process. These techniques not only improve efficiency but also allow for the introduction of complex substituents with minimal side reactions.

In the realm of drug discovery, the 6,8-difluoro-3,4-dihydro-2H-isoquinolin-1-one derivative has been explored as a lead compound for developing novel therapeutics. Its structural features make it a versatile building block for generating analogs with enhanced pharmacological properties. Researchers have utilized structure-based drug design approaches to modify the scaffold and optimize its binding affinity to biological targets. The fluorine atoms play a crucial role in fine-tuning these interactions, thereby improving overall drug efficacy.

One area where this compound shows promise is in the treatment of neurological disorders. Isoquinoline derivatives have been implicated in modulating neurotransmitter systems, making them potential candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The 6,8-difluoro substitution pattern may enhance penetration through the blood-brain barrier and reduce metabolic degradation, leading to improved therapeutic outcomes.

The pharmacokinetic profile of 6,8-difluoro-3,4-dihydro-2H-isoquinolin-1-one is another critical aspect that has been studied extensively. Fluorinated compounds often exhibit prolonged half-lives due to their resistance to enzymatic degradation. This property is particularly valuable in chronic disease management where consistent drug levels are essential for therapeutic efficacy. Additionally, fluorine substitution can influence solubility and distribution properties, which are crucial factors in drug formulation.

Recent clinical trials have begun to explore the potential of isoquinoline derivatives as anticancer agents. The 6,8-difluoro moiety appears to enhance cytotoxicity against certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. These findings underscore the importance of fluorine-containing isoquinolines as lead compounds for oncology research.

The development of new synthetic routes has also contributed to the growing interest in this compound. Catalytic methods have enabled scalable production at industrial levels, making it more feasible for large-scale applications in drug manufacturing. Advances in green chemistry principles have further optimized these processes by reducing waste generation and energy consumption.

Future research directions include exploring derivatization strategies to expand the chemical space around the 6,8-difluoro core. By introducing additional functional groups or altering substitution patterns, researchers aim to uncover novel bioactivities that could lead to breakthroughs in therapeutic intervention. Collaborative efforts between synthetic chemists and biologists are essential to accelerate these discoveries.

The integration of machine learning models into drug discovery pipelines has also revolutionized how compounds like 6,8-difluoro derivatives are designed and evaluated. Predictive models can identify promising scaffolds based on their structural features alone before experimental validation is undertaken. This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods.

In conclusion,6,8-difluoro plays a pivotal role in enhancing both synthetic accessibility and pharmacological activity within this class of compounds,1352398 continues as an important intermediate toward novel therapeutics across multiple therapeutic areas,including oncology,neurology,and anti-inflammatory applications,showcasing its versatility as a pharmacophore,with further exploration warranted,to unlock its full potential,as highlighted by recent advances,both experimentally,and computationally,in medicinal chemistry research.